Cas no 2385225-17-0 (1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester
• CAS No: 2385225-17-0
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5260983
• Update Time: 2025-10-12

1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester

• Inchi： 1S/C16H23NO3/c1-16(2,12-18)14-9-6-10-17(14)15(19)20-11-13-7-4-3-5-8-13/h3-5,7-8,14,18H,6,9-12H2,1-2H3
• InChI Key： IQLUIPRPAKZXFC-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1C(C)(C)CO

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester (CAS No. 2385225-17-0)

The compound 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester (CAS No. 2385225-17-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine core and a phenylmethyl ester group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrrolidine derivatives in medicine?" This compound, with its 2-(2-hydroxy-1,1-dimethylethyl) substituent, offers a promising answer. Pyrrolidine derivatives are known for their bioactivity, and this esterified variant could play a role in enhancing drug bioavailability or modulating enzyme activity. Its hydroxy and dimethylethyl groups further contribute to its solubility and stability, making it a candidate for formulation studies.

In the context of green chemistry, another trending topic, 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester aligns with the demand for sustainable synthetic routes. Researchers are exploring eco-friendly catalysts and solvents to produce such compounds, addressing queries like "How to synthesize pyrrolidine esters efficiently?" or "What are the green alternatives for esterification reactions?" The compound’s structural complexity also makes it a subject of computational chemistry studies, where molecular modeling predicts its reactivity and interactions.

The phenylmethyl ester moiety in this compound is another focal point for organic chemists. Esters are widely used as prodrugs or protecting groups, and this specific ester could be pivotal in controlled-release formulations. Searches such as "phenylmethyl ester hydrolysis conditions" or "ester stability in physiological pH" highlight its relevance. Additionally, the compound’s CAS No. 2385225-17-0 is frequently queried in patent databases, indicating its commercial and intellectual property significance.

From a spectroscopic perspective, 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester presents interesting analytical challenges. Techniques like NMR, HPLC, and mass spectrometry are often employed to characterize its purity and structure. Questions like "How to identify pyrrolidine derivatives using NMR?" or "HPLC methods for ester quantification" are common among analytical chemists working with this compound.

In summary, 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-1,1-dimethylethyl)-, phenylmethyl ester (CAS No. 2385225-17-0) is a multifaceted compound with broad implications in medicinal chemistry, green synthesis, and analytical science. Its structural features, such as the pyrrolidine ring and ester group, make it a subject of ongoing research, addressing both academic and industrial inquiries. As the scientific community continues to explore its potential, this compound remains a key player in advancing molecular innovation.